Cas no 81223-43-0 (4-fluoro-2-sulfanylbenzoic acid)
4-Fluoro-2-sulfanylbenzoic acid is a fluorinated benzoic acid derivative featuring a sulfanyl (thiol) group at the ortho position relative to the carboxylic acid functionality. This compound is of interest in synthetic organic chemistry and pharmaceutical research due to its dual reactive sites, enabling versatile derivatization. The fluorine substituent enhances electrophilic reactivity and metabolic stability, while the thiol group allows for further functionalization via nucleophilic or oxidative pathways. Its structural properties make it a valuable intermediate for constructing heterocycles, metal-chelating ligands, or bioactive molecules. The compound is typically handled under inert conditions due to the sensitivity of the thiol group. Suitable for controlled laboratory use with proper safety precautions.

81223-43-0 structure
Product name:4-fluoro-2-sulfanylbenzoic acid
4-fluoro-2-sulfanylbenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- Benzoicacid, 4-fluoro-2-mercapto-
- 4-Fluoro-2-mercaptobenzoic acid
- 4-fluoro-2-sulfanylbenzoic acid
- 4-Fluoro-2-Mercapto-Benzoic Acid
- 4-fluorothiosalicylic acid
- Benzoicacid,4-fluoro-2-mercapto
- 4-Fluoro-2-mercapto-Benzoicacid
- FT-0686555
- EN300-43828
- A19200
- AKOS005216614
- 4-Fluoro-2-mercaptobenzoicacid
- DTXSID00508536
- 81223-43-0
- Z228584386
- SCHEMBL2949444
- AT20779
- CZRNYBPPRDZSEB-UHFFFAOYSA-N
- MFCD04108495
- Benzoicacid,4-fluoro-2-mercapto-
-
- MDL: MFCD04108495
- Inchi: InChI=1S/C7H5FO2S/c8-4-1-2-5(7(9)10)6(11)3-4/h1-3,11H,(H,9,10)
- InChI Key: CZRNYBPPRDZSEB-UHFFFAOYSA-N
- SMILES: C1=CC(=C(C=C1F)S)C(=O)O
Computed Properties
- Exact Mass: 171.99900
- Monoisotopic Mass: 171.99942873g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.3Ų
- XLogP3: 2
Experimental Properties
- Color/Form: No data available
- Density: 1.5±0.1 g/cm3
- Melting Point: Not available
- Boiling Point: 296.9±25.0 °C at 760 mmHg
- Flash Point: 133.4±23.2 °C
- PSA: 76.10000
- LogP: 1.81260
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
4-fluoro-2-sulfanylbenzoic acid Security Information
- Signal Word:warning
- Hazard Statement: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
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Warning Statement:
P264 wash thoroughly after treatment
p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
p305 if in eyes
p351 rinse carefully with water for a few minutes
p338 remove contact lenses (if any) and easy to operate, continue rinsing
p337 if eye irritation persists
p313 get medical advice / care - Safety Instruction: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-fluoro-2-sulfanylbenzoic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-43828-0.5g |
4-fluoro-2-sulfanylbenzoic acid |
81223-43-0 | 95% | 0.5g |
$524.0 | 2023-06-16 | |
Enamine | EN300-43828-5.0g |
4-fluoro-2-sulfanylbenzoic acid |
81223-43-0 | 95% | 5g |
$1945.0 | 2023-06-16 | |
Enamine | EN300-43828-2.5g |
4-fluoro-2-sulfanylbenzoic acid |
81223-43-0 | 95% | 2.5g |
$1315.0 | 2023-06-16 | |
Ambeed | A589750-1g |
4-Fluoro-2-mercaptobenzoic acid |
81223-43-0 | 97% | 1g |
$684.0 | 2024-07-24 | |
Enamine | EN300-43828-0.1g |
4-fluoro-2-sulfanylbenzoic acid |
81223-43-0 | 95% | 0.1g |
$232.0 | 2023-06-16 | |
Enamine | EN300-43828-1.0g |
4-fluoro-2-sulfanylbenzoic acid |
81223-43-0 | 95% | 1g |
$671.0 | 2023-06-16 | |
abcr | AB316279-250 mg |
4-Fluoro-2-mercaptobenzoic acid; . |
81223-43-0 | 250mg |
€544.00 | 2023-06-21 | ||
1PlusChem | 1P004ZLZ-250mg |
Benzoicacid, 4-fluoro-2-mercapto- |
81223-43-0 | 95% | 250mg |
$471.00 | 2024-04-21 | |
A2B Chem LLC | AC31975-1g |
4-Fluoro-2-mercaptobenzoic acid |
81223-43-0 | 95% | 1g |
$990.00 | 2024-04-19 | |
1PlusChem | 1P004ZLZ-10g |
Benzoicacid, 4-fluoro-2-mercapto- |
81223-43-0 | 95% | 10g |
$3627.00 | 2024-04-21 |
4-fluoro-2-sulfanylbenzoic acid Related Literature
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Carr Hoi Yi Ho,Huanyang Cao,Yong Lu,Tsz-Ki Lau,Sin Hang Cheung,Ho-Wa Li,Hang Yin,Ka Lok Chiu,Lik-Kuen Ma,Yuanhang Cheng,Sai-Wing Tsang,Xinhui Lu,Shu Kong So,Beng S. Ong J. Mater. Chem. A, 2017,5, 23662-23670
-
Alina Karabchevsky,Eran Falek,Yakov Greenberg,Michael Elman,Yaakov Keren,Ioseph Gurwich Nanoscale Adv., 2020,2, 2977-2985
-
Bin Zhao,Feng Chen,Qiwei Huang,Jinlong Zhang Chem. Commun., 2009, 5115-5117
-
Jin Xu,Bingying Jiang,Jiao Su,Yun Xiang,Ruo Yuan,Yaqin Chai Chem. Commun., 2012,48, 3309-3311
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:81223-43-0)4-fluoro-2-sulfanylbenzoic acid

Purity:99%
Quantity:1g
Price ($):616.0